Cas no 35778-58-6 (5-(4-Diethylaminobenzylidene)rhodanine)

• Product Name: 5-(4-Diethylaminobenzylidene)rhodanine
• CAS No: 35778-58-6
• MF: C₁₄H₁₆N₂OS₂
• MW: 292.419640541077
• MDL: MFCD04079831
• CID: 89165
• PubChem ID: 87567138
• Update Time: 2025-10-29

5-(4-Diethylaminobenzylidene)rhodanine Chemical and Physical Properties

Names and Identifiers

• (E)-5-(4-(Diethylamino)benzylidene)-2-mercaptothiazol-4(5H)-one
• 5-[4-(Diethylamino)benzylidene]rhodanine
• 5-(4-Diethylaminobenzylidene)rhodanine
• (5E)-5-[4-(Diethylamino)benzylidene]-2-mercapto-1,3-thiazol-4(5H)-one
• (5E)-5-[4-(diethylamino)benzylidene]-2-mercapto-1,3-thiazol-4(5H)-one(SALTDATA: FREE)
• 4-Diethylaminobenzalrhodanine
• 5-(4-(DIETHYLAMINO)BENZYLIDENE)RHODANINE,TECH.
• 5-(p-(Diethylamino)benzylidene)rhodanine
• 5-(p-Diaethylamino-benzyliden)-2-thioxo-thiazolidin-4-on
• 5-(p-Diaethylamino-benzyliden)-rhodanin
• 5-[[4-(diethylamino)phenyl]methylene]-2-thioxo-4-thiazolidinon
• 5-[4-(Diethylamino)benzylidene]-2-thioxothiazolidin-4-one
• 5-[p-(diethylamino)benzylidene]-2-thioxothiazolidin-4-one
• P-DIE
• MLS002703383
• (p-(Diethylamino)benzylidene)rhodanine
• [p-(Diethylamino)benzylidene]rhodanine
• 5-(4-(Diethylamino)benzylidene)-2-thioxothiazolidin-4-one
• (5Z)-5-[4-(diethylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one
• (5Z)-5-[4-(diethylamino)benzylidene]-2-sulfanyl-1,3-thiazol-4(5H)-one
• 5-[p-(Diethylamino)benzylidene]rhodanine
• 4-Thiazolidinone, 5-[[4-(diethylamino)phenyl]methylene]-2-thioxo-
• 4-Thiazolidinone, 5-((4-(diethylamino)phenyl)methylene
• 4-Thiazolidinone, 5-((4-(diethylamino)phenyl)methylene)-2-thioxo-
• CS-0451631
• AKOS000307379
• Z44301459
• ?5-(4-DIETHYLAMINOBENZYLIDENE)RHODANINE
• CWQLQYNQWCTDQF-FMIVXFBMSA-N
• AKOS000412304
• A874519
• (5E)-5-[[4-(diethylamino)phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 35778-58-6
• SCHEMBL194498
• D0464
• (5E)-5-[4-(Diethylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one #
• p-Diethylaminobenzylidene rhodanine
• MFCD00193758
• (E)-5-(4-(diethylamino)benzylidene)-2-thioxothiazolidin-4-one
• DTXSID8067943
• ALBB-009132
• AF-962/31929009
• 5-[4-(diethylamino)benzylidene]-2-thioxo-1,3-thiazolidin-4-one

• MDL： MFCD04079831
• Inchi： 1S/C14H16N2OS2/c1-3-16(4-2)11-7-5-10(6-8-11)9-12-13(17)15-14(18)19-12/h5-9H,3-4H2,1-2H3,(H,15,17,18)/b12-9+
• InChI Key： CWQLQYNQWCTDQF-FMIVXFBMSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC(=CC=1)N(CC)CC)=O)=S
• BRN： 215164

Computed Properties

• Exact Mass: 292.07000
• Monoisotopic Mass: 292.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 89.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.29
• Melting Point: 161-164 °C(lit.)
• Boiling Point: 450.4°Cat760mmHg
• Flash Point: 226.2°C
• Refractive Index: 1.668
• PSA: 89.73000
• LogP: 3.35040
• Solubility: Not determined

5-(4-Diethylaminobenzylidene)rhodanine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-(4-Diethylaminobenzylidene)rhodanine

Introduction to 5-(4-Diethylaminobenzylidene)rhodanine (CAS No. 35778-58-6)

5-(4-Diethylaminobenzylidene)rhodanine, a compound with the chemical formula C₁₃H₁₅N₃O, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 35778-58-6, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both aromatic and heterocyclic functional groups makes it a versatile candidate for further exploration in drug development.

The molecular structure of 5-(4-Diethylaminobenzylidene)rhodanine consists of a benzylidene moiety linked to a rhodanine core. The benzylidene group, characterized by its 4-diethylaminobenzyl substituent, contributes to the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic effects. This feature is particularly relevant in the design of molecules that require precise binding to biological receptors.

Rhodanine, as a heterocyclic compound, is known for its broad spectrum of biological activities. It has been widely studied for its potential in antimicrobial, anti-inflammatory, and anticancer applications. The combination of these two structural motifs in 5-(4-Diethylaminobenzylidene)rhodanine suggests that it may exhibit enhanced biological activity compared to individual components.

Recent research has highlighted the importance of rhodanine derivatives in the development of novel therapeutic agents. Studies have shown that modifications at the rhodanine core can significantly alter the pharmacological properties of these compounds. For instance, the introduction of electron-withdrawing or electron-donating groups can influence the compound's solubility, bioavailability, and target specificity.

In particular, the 4-diethylaminobenzylidene moiety in 5-(4-Diethylaminobenzylidene)rhodanine plays a crucial role in determining its interaction with biological targets. The diethylamino group is known to enhance lipophilicity, which can improve membrane permeability and thus oral bioavailability. This property is particularly valuable in drug design, where achieving optimal pharmacokinetic profiles is essential for therapeutic efficacy.

The compound's potential as a lead molecule has been explored in several preclinical studies. Researchers have investigated its activity against various disease models, including cancer and neurodegenerative disorders. Preliminary results suggest that 5-(4-Diethylaminobenzylidene)rhodanine may possess inhibitory effects on specific enzymes and signaling pathways involved in disease progression.

One of the most intriguing aspects of this compound is its ability to undergo photochemical reactions. The benzylidene group can be activated by UV light, leading to the formation of reactive intermediates that can interact with biological molecules. This property has implications for both therapeutic applications and potential photodynamic therapies.

The synthesis of 5-(4-Diethylaminobenzylidene)rhodanine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods are essential for producing sufficient quantities of the compound for further biological evaluation.

In conclusion, 5-(4-Diethylaminobenzylidene)rhodanine (CAS No. 35778-58-6) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. Ongoing research continues to uncover new insights into its pharmacological properties and mechanisms of action. As our understanding of this compound grows, it holds great promise for contributing to the development of novel therapeutic strategies across various medical fields.